Cas no 2228521-78-4 (1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228521-78-4
• MF: C₁₀H₁₆F₂O₂S
• MW: 238.294649124146
• CID: 6027748
• PubChem ID: 165979266
• Update Time: 2025-11-01

1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid
• 1-[(ethylsulfanyl)methyl]-4,4-difluorocyclohexane-1-carboxylic acid
• 2228521-78-4
• EN300-1954024

• Inchi： 1S/C10H16F2O2S/c1-2-15-7-9(8(13)14)3-5-10(11,12)6-4-9/h2-7H2,1H3,(H,13,14)
• InChI Key： RUPJSIFTNSPUCU-UHFFFAOYSA-N
• SMILES： S(CC)CC1(C(=O)O)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 238.08390725g/mol
• Monoisotopic Mass: 238.08390725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228521-78-4)

1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228521-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclohexane core modified with fluorine atoms and an ethylsulfanyl functional group, which imparts unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 1-position, along with an ethylsulfanyl moiety attached to the same carbon. This configuration contributes to its distinct reactivity and interaction potential with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution in pharmaceutical compounds often enhances metabolic stability, binding affinity, and pharmacokinetic properties. These attributes are critical for optimizing drug efficacy and minimizing side effects.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their versatile applications in medicinal chemistry. 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid exemplifies this trend, as its structural framework suggests potential utility in the synthesis of bioactive molecules. The ethylsulfanyl group introduces a polar region that can facilitate interactions with polar biological targets, while the fluorinated cyclohexane ring provides rigidity and electronic modulation. Such structural features are often exploited in the design of small-molecule inhibitors and modulators.

One of the most compelling aspects of 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation is a key strategy in drug development. The unique steric and electronic environment provided by this compound may enable it to interact selectively with specific enzyme targets. For instance, studies have shown that fluorinated cyclohexanes can serve as scaffolds for developing inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The ethylsulfanyl group may further enhance binding by forming hydrogen bonds or participating in hydrophobic interactions with the enzyme active site.

Additionally, the carboxylic acid functionality at the 1-position of 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid provides opportunities for further derivatization. Carboxylic acids are versatile handles for chemical modifications, allowing for the introduction of additional functional groups that can fine-tune pharmacological properties. For example, esterification or amidation of the carboxylic acid group could yield derivatives with improved solubility or bioavailability. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized methodologies to ensure high selectivity and yield. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex molecular frameworks. The ethylsulfanyl group can be introduced via nucleophilic substitution reactions or other coupling strategies, depending on the synthetic route chosen. Optimizing these synthetic steps is crucial for producing sufficient quantities of the compound for downstream applications.

In terms of biological activity, preliminary studies on structurally related compounds suggest that 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For instance, analogues featuring similar fluorinated cyclohexane cores have shown promise in preclinical models as potential treatments for neurological disorders or autoimmune diseases. While specific data on CAS No. 2228521-78-4 may not be widely available at this time due to its relatively recent discovery, its structural features suggest potential therapeutic applications worth exploring.

The growing interest in fluorinated compounds is also driven by their potential advantages over non-fluorinated analogues. Fluorine atoms can influence molecular properties such as lipophilicity, pKa values, and metabolic stability without significantly altering overall molecular size or shape. These characteristics make fluorinated drugs attractive candidates for oral administration and prolonged circulation times within the body. Furthermore, fluorine labeling techniques are widely used in diagnostic imaging and biochemical assays due to their high sensitivity and specificity.

Future research directions for 1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid could include computational modeling to predict its binding interactions with biological targets. Molecular docking simulations can help identify potential binding pockets on enzymes or receptors where this compound might exert its effects. Additionally, experimental validation through enzyme assays or cell-based assays would provide insights into its biological activity and mechanism of action.

The development of novel synthetic methodologies tailored to complex molecules like CAS No. 2228521-78-4 is another area ripe for innovation. Catalytic processes that enable efficient introduction of multiple functional groups while maintaining high regioselectivity would be particularly valuable. Such advancements could streamline the synthesis of related compounds and accelerate drug discovery efforts.

In conclusion,1-(ethylsulfanyl)methyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2228521-78-4) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities。 Its combination of a fluorinated cyclohexane core、an ethylsulfanyl group、and a carboxylic acid functionality makes it an intriguing molecule worthy of continued study。 As research progresses，this compound may contribute valuable insights into new therapeutic strategies targeting various diseases。